2-(1H-benzimidazol-2-ylthio)-N'-(3-chlorobenzylidene)acetohydrazide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-[(E)-(3-chlorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H13ClN4OS/c17-12-5-3-4-11(8-12)9-18-21-15(22)10-23-16-19-13-6-1-2-7-14(13)20-16/h1-9H,10H2,(H,19,20)(H,21,22)/b18-9+
• InChI Key: HIRCDLYDXWGOHT-GIJQJNRQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)SCC(=O)NN=CC3=CC(=CC=C3)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)NC(=N2)SCC(=O)N/N=C/C3=CC(=CC=C3)Cl
• Molecular Formula: C16H13ClN4OS
• Molecular Weight: 344.8 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N'-(3-chlorobenzylidene)acetohydrazide, also known as BTA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Anticancer Applications

• Synthesis and Anticancer Evaluation : Benzimidazole derivatives synthesized using a series of chemical reactions have been evaluated for their anticancer properties. One compound showed significant activity against breast cancer cell lines, while others were moderately active against various cancer cell lines, highlighting the potential of benzimidazole derivatives as anticancer agents (Salahuddin et al., 2014), (Z. M. Nofal et al., 2011).

• Antiviral Activity : Derivatives of 2-thiobenzimidazole, including those incorporating a triazole moiety, have been synthesized and tested for their antiviral activity against hepatitis C virus (HCV) and hepatitis B virus (HBV). Some compounds exhibited significant activity against HCV, suggesting their utility in developing new antiviral agents (B. G. Youssif et al., 2016).

Antimicrobial Applications

• Antimicrobial Activity : Benzimidazole derivatives have shown promising antimicrobial properties. Various compounds were synthesized and evaluated for their activity against a range of bacteria and fungi. Some compounds exhibited significant antimicrobial activity, making them potential candidates for the development of new antimicrobial agents (Salahuddin et al., 2017), (K. F. Ansari & Chhagan Lal, 2009).

Synthesis and Characterization

• Novel Synthesis Approaches : The research has also focused on the synthesis and characterization of benzimidazole derivatives, exploring novel approaches for creating these compounds. These efforts contribute to the broader understanding of their potential uses in medicinal chemistry (F. Al-Omran & A. El-Khair, 2016), (J. Bhatt et al., 2013).